Cas no 66104-42-5 (disodium N-[(p-tolyl)sulphonyl]-L-glutamate)

• Product Name: disodium N-[(p-tolyl)sulphonyl]-L-glutamate
• CAS No: 66104-42-5
• MF: C₁₂H₁₃NNa₂O₆S
• MW: 345.279264211655
• CID: 963282
• PubChem ID: 171751
• Update Time: 2025-04-19

disodium N-[(p-tolyl)sulphonyl]-L-glutamate Chemical and Physical Properties

Names and Identifiers

• disodium N-[(p-tolyl)sulphonyl]-L-glutamate
• disodium,(2S)-2-[(4-methylphenyl)sulfonylamino]pentanedioate
• disodium (2S)-2-{[(4-methylphenyl)sulfonyl]amino}pentanedioate
• Disodium N-((p-tolyl)sulphonyl)-L-glutamate
• L-Glutamic acid, N-((4-methylphenyl)sulfonyl)-, disodium salt
• L-Glutamic acid, N-((4-methylphenyl)sulfonyl)-, sodium salt (1:2)
• N-(p-Tolylsulfonyl)glutamic acid, disodium salt
• EINECS 266-148-5
• 66104-42-5
• HEBHJTRJCWUUQW-XRIOVQLTSA-L
• L-Glutamic acid, N-[(4-methylphenyl)sulfonyl]-, disodium salt
• NS00087835
• L-Glutamic acid, N-[(4-methylphenyl)sulfonyl]-, sodium salt (1:2)
• DTXSID80889855

• Inchi： 1S/C12H15NO6S.2Na/c1-8-2-4-9(5-3-8)20(18,19)13-10(12(16)17)6-7-11(14)15;;/h2-5,10,13H,6-7H2,1H3,(H,14,15)(H,16,17);;/q;2*+1/p-2/t10-;;/m0../s1
• InChI Key： HEBHJTRJCWUUQW-XRIOVQLTSA-L
• SMILES： S(C1C=CC(C)=CC=1)(N[C@H](C(=O)[O-])CCC(=O)[O-])(=O)=O.[Na+].[Na+]

Computed Properties

• Exact Mass: 345.02599
• Monoisotopic Mass: 345.02589687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 436
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 135Ų

Experimental Properties

• PSA: 126.43